Cas no 1093659-89-2 (Ezetimibe-d)

Ezetimibe-d structure
Ezetimibe-d structure
Product Name:Ezetimibe-d
CAS No:1093659-89-2
MF:C24H21F2NO3
MW:409.425253629684
CID:4554389
PubChem ID:25145485
Update Time:2024-11-03

Ezetimibe-d Chemical and Physical Properties

Names and Identifiers

    • Ezetimibe-d4
    • (3'R)-Ezetimibe
    • 1-(4-Fluorophenyl)-3-(3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one
    • Ezetimibe D4
    • 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one
    • (R)-Ezetimibe
    • (3S,4S,3'R)-Ezetimbe
    • BDBM87018
    • HMS3369G21
    • HMS3393K16
    • HMS3655O15
    • (3 pound feminineS)-ent-Ezetimibe
    • (3S,4R)-1-(4-FLUOROPHENYL)-3-[(3R)-3-(4
    • Ezetimibe-d
    • CS-0063419
    • (3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl-d4)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone; Sch-58235-d4
    • DA-63348
    • SCH 58235 D4
    • MS-27150
    • 1ST10712D4
    • Ezetimibe-d4-1
    • (3R,4S)-1-(4-Fluorophenyl)-4-(4-hydroxyphenyl)-3-[(3S)-3-hydroxy-3-(2,3,5,6-tetradeuterio-4-fluorophenyl)propyl]azetidin-2-one
    • HY-17376S1
    • 1093659-89-2
    • Inchi: 1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2
    • InChI Key: OLNTVTPDXPETLC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(C(CCC(C2C=CC(=CC=2)F)O)C1C1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 409.14894986 g/mol
  • Monoisotopic Mass: 409.14894986 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 60.8
  • Molecular Weight: 409.4

Ezetimibe-d Pricemore >>

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